2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one

• Molecular Formula: C15H15N5O
• Molecular Weight: 281.31 g/mol
• IUPAC Name: 2-[5-amino-3-(3-methylphenyl)pyrazol-1-yl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C15H15N5O/c1-9-4-3-5-11(6-9)12-8-13(16)20(19-12)15-17-10(2)7-14(21)18-15/h3-8H,16H2,1-2H3,(H,17,18,21)
• InChI Key: RBBLHIFTJLPECB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN(C(=C2)N)C3=NC(=CC(=O)N3)C

Description

The compound 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one features a pyrimidinone core substituted at position 2 with a 5-amino-3-(m-tolyl)-pyrazole moiety and at position 6 with a methyl group. Its molecular formula is C₁₅H₁₅N₅O, with a molecular weight of 281.32 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one typically involves multi-step organic reactions. One common method starts with the preparation of 5-amino-3-(m-tolyl)pyrazole, which is then reacted with appropriate pyrimidine derivatives under controlled conditions to form the desired compound. The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as palladium on carbon (Pd/C) to facilitate the coupling reactions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving automated reactors and continuous flow systems to ensure consistent production. The use of high-throughput screening methods can also aid in identifying the most efficient reaction conditions for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles like halides or amines.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or basic medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Halides or amines in the presence of a base like sodium hydroxide (NaOH).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one has several scientific research applications:

Chemistry: Used as a building block in organic synthesis to create more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in enzymatic studies.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Structural Variations and Molecular Properties

The following table summarizes key structural analogs, highlighting substituent variations and molecular characteristics:

Compound Name	Substituent at Pyrazole 3-Position	Pyrimidine Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Properties/Activities
Target Compound: 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one	m-Tolyl (C₆H₄CH₃)	6-Methyl	C₁₅H₁₅N₅O	281.32	Structural focus; inferred bioactivity
Analog 1: 2-(5-Amino-3-tert-butyl-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one	tert-Butyl (C(CH₃)₃)	6-Methyl	C₁₂H₁₇N₅O	247.30	Increased hydrophobicity
Analog 2: 2-(5-Amino-3-(pyridin-3-yl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one	Pyridin-3-yl (C₅H₄N)	6-Methyl	C₁₃H₁₂N₆O	268.27	Enhanced hydrogen-bonding potential
Analog 3: 2-[5-Amino-3-(2-thienyl)-1H-pyrazol-1-yl]-6-methylpyrimidin-4(3H)-one	2-Thienyl (C₄H₃S)	6-Methyl	C₁₂H₁₁N₅OS	273.31	Sulfur-containing; potential antifungal
Analog 4: 2-(5-Amino-3-cyclopropyl-1H-pyrazol-1-yl)-5-ethyl-6-methylpyrimidin-4(3H)-one	Cyclopropyl (C₃H₅)	5-Ethyl, 6-Methyl	C₁₃H₁₇N₅O	259.31	Enhanced steric effects

Key Observations

The pyridin-3-yl group in Analog 2 introduces a basic nitrogen atom, which may improve solubility in polar solvents .

Ethyl and methyl substitutions on the pyrimidine ring (e.g., Analog 4) may enhance metabolic stability due to reduced oxidative susceptibility .

Synthetic Routes: Analogs are typically synthesized via condensation reactions. For example, Analog 1 was prepared using ethyl 4-cyano-1-p-tolyl-1H-pyrazol-5-ylimidoformate as a precursor, followed by cyclization . Structural confirmation relies on NMR spectroscopy, with characteristic signals for pyrazole NH₂ (δ ~5.0–5.3 ppm) and pyrimidinone carbonyl groups (δ ~160–170 ppm in IR) .

Biological Activity

The compound 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one , with a molecular formula of C13H15N5O and a molecular weight of approximately 245.29 g/mol, is a complex organic molecule featuring a pyrimidine core substituted with a pyrazole moiety. This structural configuration suggests potential biological activities, particularly in enzyme inhibition and therapeutic applications.

Structural Characteristics

The compound's unique structure includes:

• Pyrimidine Core : Provides a platform for various substitutions that can enhance biological activity.
• Pyrazole Moiety : Known for its role in pharmacological activities, including anti-inflammatory and antimicrobial properties.
• Amino and Tolyl Groups : These substituents may influence the compound's reactivity and interaction with biological targets.

Biological Activities

Research indicates that similar compounds exhibit significant biological activities, including:

• Enzyme Inhibition : Many pyrazole derivatives have been studied for their ability to inhibit various enzymes, which is crucial in the treatment of diseases like cancer and inflammation.
• Antiviral Properties : Some studies suggest that derivatives of this compound may have antiviral effects, particularly against resistant strains of viruses .

Table 1: Summary of Biological Activities

Activity Type	Description
Enzyme Inhibition	Potential to inhibit key enzymes involved in disease pathways.
Antiviral	Preliminary studies indicate activity against resistant viral strains.
Antimicrobial	Similar compounds show efficacy against various pathogens.

Case Studies and Research Findings

• Enzyme Inhibition Studies : Preliminary research has shown that compounds structurally related to 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one possess significant enzyme inhibitory properties. For example, certain pyrazole derivatives have been reported to inhibit the activity of RNA polymerases, which are critical for viral replication .
• Antiviral Efficacy : A study highlighted that specific derivatives showed strong efficacy against delavirdine-resistant strains of HIV, demonstrating IC50 values in the low micromolar range . This suggests that the compound could be further explored as a potential antiviral agent.
• Antimicrobial Activity : Research has indicated that similar compounds exhibit antimicrobial properties, which could be beneficial in treating infections caused by resistant bacteria.

Synthesis and Derivatives

The synthesis of 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one typically involves multi-step chemical reactions that allow for the introduction of various functional groups. The ability to synthesize derivatives can lead to compounds with enhanced biological activities.

Table 2: Comparison of Related Compounds

Compound Name	Structural Features	Unique Characteristics
2-Methylpyrimidin-4(3H)-one	Lacks m-tolyl group	Simpler structure, potentially less reactive
6-(m-Tolyl)pyrimidin-4(3H)-one	Lacks methyl group at 2-position	Different reactivity profile
2,6-Dimethylpyrimidin-4(3H)-one	Contains two methyl groups	Increased steric hindrance

These comparisons highlight the unique aspects of 2-(5-Amino-3-(m-tolyl)-1H-pyrazol-1-yl)-6-methylpyrimidin-4(3H)-one , particularly its dual functionality from both the pyrazole and pyrimidine components, which may enhance its reactivity and biological activity compared to simpler derivatives.